Samarium(III) chloride hexahydrate

Specification

• CAS No.: 13465-55-9
• Molecular Formula: Cl3H12O6Sm
• Molecular Weight: 364.8 g/mol
• IUPAC Name: samarium(3+);trichloride;hexahydrate
• Standard InChI: InChI=1S/3ClH.6H2O.Sm/h3*1H;6*1H2;/q;;;;;;;;;+3/p-3
• Standard InChI Key: TXVNDKHBDRURNU-UHFFFAOYSA-K
• SMILES: O.O.O.O.O.O.Cl[Sm](Cl)Cl
• Canonical SMILES: O.O.O.O.O.O.[Cl-].[Cl-].[Cl-].[Sm+3]

Introduction

Basic Properties and Identification

Samarium(III) chloride hexahydrate is characterized by several key physical and chemical properties. As a hygroscopic material, it readily absorbs moisture from the air, requiring careful handling and storage conditions.

Chemical Identity and Structure

Property	Value
Chemical Formula	SmCl₃·6H₂O
Linear Formula	Cl₃H₁₂O₆Sm
CAS Registry Number	13465-55-9
Molecular Weight	364.81 g/mol
European Community (EC) Number	233-797-0
Appearance	Light yellow to pale yellowish brown crystalline solid/powder
The compound consists of a samarium(III) ion coordinated with three chloride ions and six water molecules of crystallization. In its anhydrous form, SmCl₃ crystallizes in the UCl₃ motif, with Sm³⁺ centers in nine-coordinate trigonal prismatic geometry, where additional chloride ligands occupy the three square faces.

Physical Properties

Property	Value
Melting Point	110°C
Specific Gravity	2.383 g/cm³
Solubility in Water	Highly soluble
Solubility in Ethanol	Soluble
Crystal Structure	Hexagonal (anhydrous form)
The hexahydrate form is highly soluble in water, which facilitates its use in various chemical applications requiring samarium ions in solution.

Synthesis and Preparation Methods

Multiple synthetic routes exist for preparing samarium(III) chloride hexahydrate, each with specific advantages depending on the intended application and available starting materials.

Ammonium Chloride Route

This method involves the initial synthesis of ammonium pentachlorosamarium from samarium oxide:

• Preparation of ammonium pentachlorosamarium:

  • 10 NH₄Cl + Sm₂O₃ → 2 (NH₄)₂[SmCl₅] + 6 NH₃ + 3 H₂O

• Conversion to samarium(III) chloride:

  • (NH₄)₂[SmCl₅] → 2 NH₄Cl + SmCl₃
    This reaction typically occurs at temperatures around 230°C for the first step, followed by heating to 350-400°C to evolve ammonium chloride and produce the anhydrous trichloride.

Direct Reaction with Hydrochloric Acid

Samarium metal can react directly with hydrochloric acid to form samarium(III) chloride:

• 2 Sm + 6 HCl → 2 SmCl₃ + 3 H₂

Dissolution of Samarium Compounds in HCl

Aqueous solutions of samarium(III) chloride can be prepared by dissolving samarium metal or samarium carbonate in hydrochloric acid. A practical laboratory method involves:

• Dissolving approximately 50 mg of samarium(III) oxide in 3 mL of 12 M HCl

• Drying the solution by heating at 80°C, which yields samarium(III) chloride hexahydrate

Dehydration Process and Anhydrous Formation

The conversion of samarium(III) chloride hexahydrate to anhydrous samarium(III) chloride is a critical process for many applications that require the dry form of the compound.

Thermal Analysis and Dehydration Parameters

Thermogravimetric analysis combined with mass spectrometry (TGA-MS) has revealed the precise temperature ranges for water removal from the hexahydrate:

• Water removal occurs primarily during heating to approximately 240°C

• A plateau region exists between approximately 230°C and 320°C

• Above 320°C, HCl release occurs, potentially leading to the formation of samarium oxychloride as an undesired secondary product

Optimized Dehydration Protocol

A refined protocol for dehydration includes:

• Placing 50-70 mg of samarium(III) chloride hexahydrate in a silica ampoule

• Connecting to a vacuum line and performing pump-fill cycles with argon

• Heating under dynamic vacuum at a rate of 5-10°C/min up to 240°C

• Maintaining temperature until no additional water evolves (approximately 40 minutes)

• Cooling to room temperature under argon atmosphere
  This procedure yields anhydrous samarium(III) chloride with minimal formation of oxychloride impurities, as confirmed by X-ray diffraction analysis.

Structure and Characterization

Crystal Structure

When dehydrated, samarium(III) chloride adopts a hexagonal crystal structure with the space group P63/m, which has been confirmed through Rietveld refinement of synchrotron X-ray powder diffraction (SXRPD) data.
Interplanar spacings of 3.2 Å have been observed in high-resolution transmission electron microscopy (HRTEM) images, corresponding to the (200) plane of hexagonal SmCl₃.

Spectroscopic Identification

Various spectroscopic techniques can be employed to characterize samarium(III) chloride hexahydrate, including:

• Energy-dispersive X-ray spectroscopy (EDX) - confirms the presence of both samarium and chlorine

• X-ray diffraction (XRD) - identifies crystal structure and phase purity

• Thermogravimetric analysis (TGA) - determines water content and thermal behavior

Applications and Usages

Samarium(III) chloride hexahydrate finds application in diverse fields due to its unique properties as a source of samarium ions.

Synthesis of Samarium Metal

One of the primary uses of samarium(III) chloride is in the preparation of samarium metal. The anhydrous form is mixed with sodium chloride or calcium chloride to create a low melting point eutectic mixture. Electrolysis of this molten salt solution yields free samarium metal, which has various applications, notably in magnets.

Laboratory and Research Applications

In laboratory settings, samarium(III) chloride hexahydrate serves multiple functions:

• As a starting material for synthesizing other samarium compounds

• In the preparation of organometallic compounds

• As a catalyst in various organic reactions

• For research on new samarium-based materials

Advanced Materials Development

Recent research has demonstrated the encapsulation of samarium(III) chloride within single-walled carbon nanotubes (SWCNTs), achieved through molten phase capillary wetting with high filling yield. This approach offers potential for developing novel samarium-based radiopharmaceuticals, as the amount of radioactive material that can be encapsulated exceeds that achieved by current strategies using external radiolabeling of carbon nanotubes.

Hazard Type	Status
Hazard Statements	H315-H319-H335 (skin irritation, eye irritation, may cause respiratory irritation)
Signal Word	Warning
Transportation	Not regulated as dangerous goods
TSCA Registry	No (sold for research and development usage only)

Parameter	Typical Specifications
Purity	99.5% to 99.9%
Packaging	Glass ampules, bottles, or metal containers
Available Sizes	25g to bulk quantities
Purity Analysis Method	Elemental analysis
Manufacturers typically provide certificates of analysis (CoA) for their products, documenting the actual purity and any detected impurities.

Recent Research and Developments

Recent scientific advances involving samarium(III) chloride hexahydrate have focused on several key areas:

Nanostructure Incorporation

Researchers have successfully encapsulated anhydrous samarium(III) chloride within carbon nanotubes, which opens new possibilities for samarium-based radiopharmaceuticals. High-resolution transmission electron microscopy (HRTEM) has confirmed the presence of SmCl₃ confined within the cavities of carbon nanotubes, with the compound maintaining its hexagonal P63/m structure when encapsulated.

Synthesis Optimization

Improved protocols for synthesizing anhydrous samarium(III) chloride from samarium(III) oxide have been developed, offering fast, simple, and economical approaches. These methods have been validated by high-resolution synchrotron X-ray powder diffraction (SXRPD) analysis, confirming successful formation of the material with minimal impurities.